N-(2-(2-(1H-imidazol-1-yl)ethoxy)ethyl)chroman-2-carboxamide
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Overview
Description
N-(2-(2-(1H-imidazol-1-yl)ethoxy)ethyl)chroman-2-carboxamide is a useful research compound. Its molecular formula is C17H21N3O3 and its molecular weight is 315.373. The purity is usually 95%.
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Scientific Research Applications
Corrosion Inhibition
Imidazole derivatives, such as 1-(2-ethylamino)-2-methylimidazoline, have been evaluated for their efficiency as corrosion inhibitors. The electrochemical behavior of these compounds suggests good inhibition efficiency at different concentrations, attributed to active sites and the geometry of the heterocyclic ring, promoting coordination with the metal surface (Cruz, Martinez, Genescà, & García-Ochoa, 2004).
Antimycobacterial Activity
N-(2-Phenoxy)ethyl imidazo[1,2-a]pyridine-3-carboxamides containing various amine moieties were designed and synthesized as new anti-TB agents. Many of these compounds show excellent in vitro activity against drug-sensitive MTB strain H37Rv and two MDR-MTB clinical isolates (Li et al., 2020).
Antihypertensive Effects
A series of N-(biphenylylmethyl)imidazoles, such as 2-butyl-1-[(2'-carboxybiphenyl-4-yl)methyl]-4-chloro-5-(hydroxymethyl)imidazole, demonstrate potent antihypertensive effects upon oral administration. The acidic group at the 2'-position of the biphenyl is crucial for their high affinity for the AII receptor and good oral antihypertensive potency (Carini et al., 1991).
Catalytic Applications
Imidazol-2-ylidenes, a family of N-heterocyclic carbenes (NHC), have been identified as efficient catalysts in the transesterification involving numerous esters and alcohols. These NHC catalysts facilitate acylation of alcohols with enol acetates at low catalyst loadings and room temperature, highlighting their potential as versatile nucleophilic catalysts in organic synthesis (Grasa, Gueveli, Singh, & Nolan, 2003).
Polyamide Synthesis and Characterization
Polyamides derived from imidazole dicarboxylic acid and aliphatic diamines exhibit good thermal stability, solubility in a wide range of solvents, and evidence of intramolecular hydrogen bonding. These materials, characterized by inherent viscosities and amorphous nature, demonstrate the utility of imidazole derivatives in polymer science (Bouck & Rasmussen, 1993).
Mechanism of Action
Mode of Action
It’s suggested that this compound may interact with its targets and induce changes, possibly through a mechanism similar to other imidazole derivatives .
Pharmacokinetics
Imidazole derivatives are generally known for their good solubility, which can impact their bioavailability .
Action Environment
Environmental factors can influence the action, efficacy, and stability of N-{2-[2-(1H-imidazol-1-yl)ethoxy]ethyl}-3,4-dihydro-2H-1-benzopyran-2-carboxamide. For instance, storage conditions such as temperature and exposure to light can affect the stability of the compound .
Future Directions
Properties
IUPAC Name |
N-[2-(2-imidazol-1-ylethoxy)ethyl]-3,4-dihydro-2H-chromene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21N3O3/c21-17(16-6-5-14-3-1-2-4-15(14)23-16)19-8-11-22-12-10-20-9-7-18-13-20/h1-4,7,9,13,16H,5-6,8,10-12H2,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WBFBJENMIKGFRE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=CC=CC=C2OC1C(=O)NCCOCCN3C=CN=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.